molecular formula C11H8S B8439501 8H-Indeno[2,1-b]thiophene

8H-Indeno[2,1-b]thiophene

Cat. No. B8439501
M. Wt: 172.25 g/mol
InChI Key: TVMQVYSEIHVKRI-UHFFFAOYSA-N
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Description

8H-Indeno[2,1-b]thiophene is a useful research compound. Its molecular formula is C11H8S and its molecular weight is 172.25 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H8S

Molecular Weight

172.25 g/mol

IUPAC Name

4H-indeno[2,1-b]thiophene

InChI

InChI=1S/C11H8S/c1-2-4-9-8(3-1)7-11-10(9)5-6-12-11/h1-6H,7H2

InChI Key

TVMQVYSEIHVKRI-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2C3=C1SC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The nitrogen in the above diazastilbenes and monoazastilbenes may be replaced with other heteroatoms and heterocycles to yield targets as shown in Scheme 71. ##STR91## For instance, 3-styrylthiophene (172) yields a photocyclization product (J. Chem. Soc. C, 2504 (1970) which may be converted by the methods described above to 4H-indeno[1,2-b]thiophene (173). Likewise, 2-styrylthiophene (175) is converted by photocyclization [J. Chem. Soc., 6221 (1965)] to an intermediate that will yield 8H-indeno[2,1-b]thiophene (176). These may then be alkylated by picolyl chloride to yield 4,4-bis(4-pyridinylmethyl)indeno[1,2,-b]thiophene (174) and 8,8-bis(4-pyridinylmethyl)indeno[2,1-b]thiophene (177). Also, the furan derivatives are available via this route (Z. Naturfursch., Teil B, 24 (1969).
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